Cas no 64709-55-3 (1-Pyreneacetic acid)

• Product Name: 1-Pyreneacetic acid
• CAS No: 64709-55-3
• Molecular Formula: C₁₈H₁₂O₂
• Molecular Weight: 260.28668
• CID: 524578
• PubChem ID: 24864431

1-Pyreneacetic acid Properties

Names and Identifiers

• 1-Pyreneacetic acid
• 2-pyren-1-ylacetic acid
• pyren-1-ylacetic acid
• 1-Pyreneacetic
• AKOS040768148
• 1-Pyreneacetic acid, 97%
• 1-pyreneacetic
• 1-Pyrenylacetic acid #
• 3-Pyrenylacetic acid
• 1-pyrene acetic acid
• YSZC1876
• 64709-55-3
• BIDD:GT0688
• 1-Pyreneaceticacid
• MFCD00192422
• DTXSID60215052
• SCHEMBL1275568
• F76107
• (pyren-1-yl)acetic acid
• 1-Pytrneacetic acid
• 1-Pyreneacetic acid,97%
• BP-31228
• J-505111
• DA-29076
• 2-(pyren-1-yl)acetic acid

• MDL： MFCD00192422
• InChIKey： SDJCLYBBPUHKCD-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H12O2/c19-16(20)10-14-7-6-13-5-4-11-2-1-3-12-8-9-15(14)18(13)17(11)12/h1-9H,10H2,(H,19,20)
• SMILES： C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)CC(=O)O

Computed Properties

• Exact Mass: 260.08376
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 260.084
• Heavy Atom Count: 20
• Complexity: 391
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• Refractive Index: 1.835
• Boiling Point: 500.2°C at 760 mmHg
• Melting Point: 210-212 °C (dec.) (lit.)
• Flash Point: 396.7°C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.374